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Compound of Interest

Compound Name: Antifungal agent 75

Cat. No.: B12368005

In-Depth Technical Guide: Antifungal Agent 75

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of the novel antifungal agent 75. The
information is intended for researchers, scientists, and professionals involved in the discovery
and development of new antifungal therapies.

Chemical Identity and Structure

Antifungal agent 75, also identified as compound 6r, is a potent synthetic molecule with
significant activity against pathogenic fungi, particularly Candida albicans.

Chemical Name: N-[2-[4-(4-acetylpiperazin-1-yl)phenoxy]ethyl]-2,4-dichloro-N-[2-(2,4-
difluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propyl]lbenzenesulfonamide[1] Molecular
Formula: C31H32Cl2F2NeOsS[1] PubChem CID: 169450072[1]

Below is the 2D chemical structure of Antifungal Agent 75.
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Physicochemical Properties

A summary of the key physicochemical properties of Antifungal Agent 75 is presented in the
table below. These properties are crucial for understanding the compound's absorption,

distribution, metabolism, and excretion (ADME) profile.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12368005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 709.6 g/mol [1]
XLogP3-AA 4 [1]
Hydrogen Bond Donor Count 1 [1]
CH:Zirn(?[gen Bond Acceptor 1 1]
Rotatable Bond Count 12 [1]
Exact Mass 708.1500010 Da [1]
Monoisotopic Mass 708.1500010 Da [1]

Biological Activity and Mechanism of Action

Antifungal agent 75 demonstrates potent activity against Candida albicans, a prevalent fungal
pathogen. Its mechanism of action involves the disruption of fungal cell membrane integrity and
function through multiple effects. The agent has been shown to significantly inhibit the
formation of C. albicans biofilms, increase the permeability of the cell membrane, and reduce
the cellular levels of ergosterol, a critical component of the fungal cell membrane. This multi-
faceted attack on the cell membrane ultimately leads to the destruction of the cell structure and
potent antifungal activity.

The primary molecular target of azole antifungals, the class to which Antifungal Agent 75
likely belongs based on its structure and effects on ergosterol, is the enzyme lanosterol 14a-
demethylase (encoded by the ERG11 gene). This enzyme is a key component of the ergosterol
biosynthesis pathway.

Signaling Pathway: Ergosterol Biosynthesis Inhibition

The following diagram illustrates the generally accepted mechanism of action for azole
antifungals, which involves the inhibition of the ergosterol biosynthesis pathway.
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Start: Prepare C. albicans
inoculum

Dispense inoculum into
96-well plate

:

Add serial dilutions of
Antifungal Agent 75

Incubate plate to allow

biofilm formation

Wash wells to remove
planktonic cells

Quantify biofilm biomass
(e.g., Crystal Violet staining
or XTT assay)

Analyze data and
determine MIC/IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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